Cas no 2137082-65-4 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 2137082-65-4
• MF: C₂₂H₂₀N₂O₄S
• MW: 408.470204353333
• CID: 6106484
• PubChem ID: 165958442
• Update Time: 2025-06-11

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• 2137082-65-4
• EN300-1164466

• Inchi： 1S/C22H20N2O4S/c1-13-21(29-12-23-13)19(10-20(25)26)24-22(27)28-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18-19H,10-11H2,1H3,(H,24,27)(H,25,26)/t19-/m0/s1
• InChI Key： YLFJXQSJIXXMLC-IBGZPJMESA-N
• SMILES： S1C=NC(C)=C1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.11437830g/mol
• Monoisotopic Mass: 408.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid

Research Brief on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 2137082-65-4)

The compound (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 2137082-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and fluorenylmethoxycarbonyl (Fmoc) functional groups, serves as a critical intermediate in peptide synthesis and drug discovery. Recent studies have explored its applications in the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme modulation.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and the thiazole moiety introduces additional functionality that can enhance the biological activity of the resulting peptides. Recent publications have highlighted its utility in synthesizing peptide-based inhibitors for enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid to develop a series of peptide-derived inhibitors targeting the SARS-CoV-2 main protease. The study demonstrated that the thiazole ring in the compound played a crucial role in enhancing binding affinity and selectivity, leading to potent antiviral activity. This finding underscores the potential of this molecule in addressing emerging infectious diseases.

Another notable application of this compound is in the field of chemical biology, where it has been employed as a building block for the synthesis of fluorescent probes. A recent study in ACS Chemical Biology reported the development of a thiazole-containing fluorescent probe derived from this compound, which was used to visualize protein localization in live cells. The probe exhibited excellent photostability and specificity, making it a valuable tool for cellular imaging studies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have shown potential in addressing these issues. A 2022 publication in Organic Process Research & Development detailed an optimized synthetic route that improved yield and purity, facilitating its broader use in research and drug development.

In conclusion, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS: 2137082-65-4) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications span peptide synthesis, drug discovery, and cellular imaging, with recent studies highlighting its potential in addressing pressing medical challenges. Continued research into its synthetic optimization and biological applications will likely yield further breakthroughs in the coming years.